Cas no 777074-51-8 (4-(dibromomethyl)-3-fluorobenzoic acid)

• Product Name: 4-(dibromomethyl)-3-fluorobenzoic acid
• CAS No: 777074-51-8
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• MDL: MFCD20484578
• CID: 2123749
• PubChem ID: 59295100
• Update Time: 2025-04-21

4-(dibromomethyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dibromomethyl)-3-fluorobenzoic acid
• CS-0105626
• 777074-51-8
• CS-16830
• N16838
• Benzoic acid, 4-(dibromomethyl)-3-fluoro-
• AKOS037651393
• VNNBKUDCKLANIV-UHFFFAOYSA-N
• SCHEMBL2982766
• 4-Dibromomethyl-3-fluorobenzoic acid
• DB-339852
• 4-(dibromomethyl)-3-fluorobenzoicacid

• MDL： MFCD20484578
• Inchi： 1S/C8H5Br2FO2/c9-7(10)5-2-1-4(8(12)13)3-6(5)11/h1-3,7H,(H,12,13)
• InChI Key： VNNBKUDCKLANIV-UHFFFAOYSA-N
• SMILES： BrC(C1C=CC(C(=O)O)=CC=1F)Br

Computed Properties

• Exact Mass: 311.86198g/mol
• Monoisotopic Mass: 309.86403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų